Cas no 66999-65-3 (5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide)
66999-65-3 structure
Product Name:5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide
CAS No:66999-65-3
MF:C7H5ClN4O
MW:196.593799352646
CID:889386
PubChem ID:325191
Update Time:2025-04-19
5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide
- 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide
- DTXSID20315229
- 66999-65-3
- NSC293344
- NSC-293344
-
- Inchi: 1S/C7H5ClN4O/c8-4-2-1-3-5-10-11-7(6(9)13)12(4)5/h1-3H,(H2,9,13)
- InChI Key: YOUDBNHVWKGUEY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2=NN=C(C(N)=O)N21
Computed Properties
- Exact Mass: 196.01535
- Monoisotopic Mass: 196.0151885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 73.3Ų
Experimental Properties
- PSA: 73.28
5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
66999-65-3 (5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide) Related Products
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